![molecular formula C9H11ClO2 B3364219 [4-(2-Chloroethoxy)phenyl]methanol CAS No. 111728-87-1](/img/structure/B3364219.png)
[4-(2-Chloroethoxy)phenyl]methanol
Overview
Description
“[4-(2-Chloroethoxy)phenyl]methanol” is a chemical compound that is used in the pharmaceutical industry . It is often used as a reference standard for accurate results in pharmaceutical testing .
Synthesis Analysis
“[4-(2-Chloroethoxy)phenyl]methanol” can be synthesized from various starting materials. For instance, it can be synthesized from 1-(4-hydroxyphenyl)ethanone and 1-bromo-2-chloroethane . It has also been used as a pre-spacer in the synthesis of neoglycoconjugates and as a temporary protective group in the synthesis of oligosaccharides .Molecular Structure Analysis
The molecular structure of “[4-(2-Chloroethoxy)phenyl]methanol” is complex and detailed. It is composed of carbon, hydrogen, chlorine, and oxygen atoms . The exact structure can be determined through various analytical techniques.Physical And Chemical Properties Analysis
The physical and chemical properties of “[4-(2-Chloroethoxy)phenyl]methanol” include its molecular weight, density, melting point, and boiling point . These properties can be determined through various analytical techniques.Safety and Hazards
properties
IUPAC Name |
[4-(2-chloroethoxy)phenyl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO2/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4,11H,5-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFXWVJDNAQELDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)OCCCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20619355 | |
Record name | [4-(2-Chloroethoxy)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2-Chloroethoxy)phenyl]methanol | |
CAS RN |
111728-87-1 | |
Record name | [4-(2-Chloroethoxy)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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